Cas no 2097916-19-1 (2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine)

• Product Name: 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine
• CAS No: 2097916-19-1
• MF: C₁₅H₁₈ClN₃O₃S₂
• MW: 387.904719829559
• CID: 5337966
• Update Time: 2025-10-29

2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)-4,6-dimethylpyrimidine
• 2-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-3-yl]oxy-4,6-dimethylpyrimidine
• 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine

• Inchi： 1S/C15H18ClN3O3S2/c1-10-8-11(2)18-15(17-10)22-12-4-3-7-19(9-12)24(20,21)14-6-5-13(16)23-14/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key： LWRBLZLWFLFAIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• XLogP3: 3.7
• Topological Polar Surface Area: 109

Additional information on 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine

Comprehensive Overview of 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine (CAS No. 2097916-19-1)

In the realm of pharmaceutical and agrochemical research, 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine (CAS No. 2097916-19-1) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonylpiperidine and pyrimidine moieties, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive agents.

The compound’s 5-chlorothiophene and dimethylpyrimidine components contribute to its distinct chemical properties, making it a candidate for targeting specific biological pathways. Recent studies highlight its relevance in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, its sulfonamide functionality is being explored for developing next-generation antibiotics, while its heterocyclic framework shows promise in creating eco-friendly pesticides.

From a synthetic chemistry perspective, CAS No. 2097916-19-1 exemplifies the growing trend toward fragment-based drug design. Its modular structure allows for efficient derivatization, aligning with the industry’s demand for highly selective and low-toxicity compounds. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity and stability, ensuring reproducibility in research settings.

The compound’s nomenclature, though complex, reflects its precise chemical architecture. Key terms such as piperidin-3-yl and chlorothiophen-2-yl are critical for database searches, enabling researchers to locate relevant literature efficiently. Online queries often include variations like "2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine synthesis" or "biological activity of CAS 2097916-19-1," underscoring its interdisciplinary appeal.

Innovations in computational chemistry have further amplified interest in this compound. Molecular docking simulations predict strong interactions with enzymes involved in inflammatory and metabolic disorders, positioning it as a potential lead for personalized medicine. Additionally, its logP and solubility profiles are optimized for bioavailability, a priority in modern drug development.

Environmental considerations also play a role in its adoption. The chlorothiophene segment, while enhancing reactivity, is engineered to minimize ecological impact—a response to stricter regulations on persistent organic pollutants. This balance between efficacy and sustainability resonates with industries striving for green chemistry compliance.

In summary, 2-({1-[(5-chlorothiophen-2-yl)sulfonyl]piperidin-3-yl}oxy)-4,6-dimethylpyrimidine represents a convergence of cutting-edge science and practical innovation. Its multifaceted applications, coupled with rigorous safety evaluations, make it a standout candidate for future breakthroughs in health and agriculture.